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Compound of Interest

Compound Name: Tazobactum ester-13C,d3

Cat. No.: B12395568 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential, immediate safety and logistical

information for the proper disposal of Tazobactam ester-13C,d3. As this is a stable isotope-

labeled compound, its disposal protocol aligns with the parent compound, Tazobactam, and

does not necessitate special precautions for radioactivity.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to handle Tazobactam ester-13C,d3 with

the appropriate personal protective equipment (PPE). This includes, but is not limited to, safety

glasses, a lab coat, and chemical-resistant gloves. All handling of the solid compound and its

solutions should occur in a well-ventilated area or under a chemical fume hood to minimize the

risk of inhalation.

Key Hazards Associated with Tazobactam:

May cause allergic skin reactions[1].

May cause allergy or asthma symptoms or breathing difficulties if inhaled[1].

Very toxic to aquatic life with long-lasting effects[1].
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For a clear understanding of the chemical and physical properties of Tazobactam, the following

table summarizes key quantitative data. This information is critical for a comprehensive hazard

assessment and in determining the appropriate disposal pathway.

Property Value

Molecular Formula C10H12N4O5S

Melting Point/Range 140 - 147 °C / 284 - 296.6 °F

Solubility Soluble in water

Ecotoxicity Very toxic to aquatic life[1]

Detailed Disposal Procedures
The primary and most critical step in the disposal of Tazobactam ester-13C,d3 is to treat it as a

chemical waste and dispose of it through a licensed hazardous waste disposal company. Under

no circumstances should this compound be emptied into drains or disposed of with general

laboratory trash.

Step-by-Step Disposal Protocol:

Waste Segregation and Collection:

Solid Waste: Place all non-sharp solid waste contaminated with Tazobactam ester-13C,d3,

such as gloves, absorbent paper, and empty vials, into a designated, leak-proof solid

chemical waste container.

Liquid Waste: Collect all liquid waste containing Tazobactam ester-13C,d3 in a designated,

sealed, and compatible liquid chemical waste container. Do not mix with other

incompatible chemical wastes.

Sharps Waste: Dispose of all contaminated sharps, including needles and Pasteur

pipettes, directly into a designated puncture-resistant sharps container.

Labeling and Documentation:
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Clearly and accurately label all waste containers with "Tazobactam ester-13C,d3 Waste,"

the approximate concentration, and any other solvents present.

Maintain a detailed record of the waste generated, including the quantity and date of

disposal.

Storage:

Store all waste containers in a designated and secure satellite accumulation area.

Ensure that the storage area is away from incompatible materials and is regularly

inspected for leaks or spills.

Final Disposal:

Arrange for the collection and disposal of the waste through your institution's

Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal

vendor.

Chemical waste generators must consult and adhere to all local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Tazobactam

ester-13C,d3, from initial handling to final disposal.
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Logical workflow for the disposal of Tazobactam ester-13C,d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12395568#tazobactum-ester-13c-d3-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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